Cas no 1864054-35-2 (4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride)

4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride is a fluorinated cyclohexylamine derivative with applications in pharmaceutical and chemical research. Its structure features a cyclohexylamine core substituted with a 2-fluorophenoxy group, enhancing its potential as a building block for bioactive compounds. The hydrochloride salt form improves stability and solubility, facilitating handling and formulation. This compound is particularly valuable in medicinal chemistry for the development of CNS-targeting agents due to its fluorinated aromatic moiety, which can influence binding affinity and metabolic stability. Its well-defined synthetic pathway ensures consistent purity, making it suitable for high-precision research applications.
4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride structure
1864054-35-2 structure
Product Name:4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride
CAS No:1864054-35-2
MF:C12H17ClFNO
MW:245.72088599205
CID:5721729
PubChem ID:86262680
Update Time:2025-05-24

4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • AKOS026747392
    • 4-(2-fluorophenoxy)cyclohexan-1-aminehydrochloride
    • 4-(2-fluorophenoxy)cyclohexan-1-amine;hydrochloride
    • 4-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride
    • 1864054-35-2
    • EN300-240532
    • F2167-1738
    • 4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride
    • Inchi: 1S/C12H16FNO.ClH/c13-11-3-1-2-4-12(11)15-10-7-5-9(14)6-8-10;/h1-4,9-10H,5-8,14H2;1H
    • InChI Key: OZGOUJPZPAQVQE-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC=CC=1OC1CCC(CC1)N

Computed Properties

  • Exact Mass: 245.0982700g/mol
  • Monoisotopic Mass: 245.0982700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2Ų

4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F239256-100mg
4-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride
1864054-35-2
100mg
$ 135.00 2022-06-05
TRC
F239256-500mg
4-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride
1864054-35-2
500mg
$ 500.00 2022-06-05
TRC
F239256-1g
4-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride
1864054-35-2
1g
$ 775.00 2022-06-05
Enamine
EN300-240532-0.05g
4-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride
1864054-35-2 95%
0.05g
$707.0 2024-06-19
Enamine
EN300-240532-0.1g
4-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride
1864054-35-2 95%
0.1g
$741.0 2024-06-19
Enamine
EN300-240532-0.25g
4-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride
1864054-35-2 95%
0.25g
$774.0 2024-06-19
Enamine
EN300-240532-0.5g
4-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride
1864054-35-2 95%
0.5g
$809.0 2024-06-19
Enamine
EN300-240532-1.0g
4-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride
1864054-35-2 95%
1.0g
$842.0 2024-06-19
Enamine
EN300-240532-2.5g
4-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride
1864054-35-2 95%
2.5g
$1650.0 2024-06-19
Enamine
EN300-240532-5.0g
4-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride
1864054-35-2 95%
5.0g
$2443.0 2024-06-19

Additional information on 4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride

Research Brief on 4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride (CAS: 1864054-35-2)

4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride (CAS: 1864054-35-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its fluorophenoxy and cyclohexylamine moieties, has recently gained attention due to its potential applications in drug discovery and development. The presence of the fluorine atom enhances its metabolic stability and binding affinity, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and pharmacological evaluation of 4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a modulator of specific neurotransmitter receptors, suggesting potential applications in neurological disorders. The compound's unique structural features allow it to interact with both hydrophobic and hydrophilic regions of target proteins, thereby enhancing its selectivity and potency.

In addition to its neurological applications, 4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride has shown promise in oncology research. Preclinical studies indicate that it may inhibit certain kinase pathways involved in tumor proliferation. A recent in vitro study highlighted its ability to induce apoptosis in cancer cell lines, with minimal cytotoxicity to normal cells. These findings underscore its potential as a targeted therapeutic agent.

The synthesis of 4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride has also been optimized in recent years. A 2022 patent application detailed a novel, high-yield synthetic route that reduces the use of hazardous reagents and improves scalability. This advancement is critical for facilitating its transition from laboratory research to clinical development.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and half-life, require further optimization. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progress toward clinical trials.

In conclusion, 4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride (CAS: 1864054-35-2) represents a versatile and promising compound in chemical biology and drug discovery. Its applications in neurology and oncology, coupled with advancements in synthetic chemistry, position it as a key candidate for future therapeutic development. Continued research will be essential to fully realize its potential and overcome existing limitations.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk